Cas no 31716-11-7 (Mutilin 11-Acetate)

• Product Name: Mutilin 11-Acetate
• CAS No: 31716-11-7
• MF: C₂₂H₃₄O₄
• MW: 362.50
• CID: 4761674
• Update Time: 2025-11-02

Mutilin 11-Acetate Chemical and Physical Properties

Names and Identifiers

• Mutilin 11-Acetate
• Tiamulin EP Impurity K (Mutilin 11-acetate)
• Tiamulin EP Impurity K
• 3a,9-Propano-3aH-cyclopentacycloocten-1(4H)-one, 5-(acetyloxy)-6-ethenyloctahydro-8-hydroxy-4,6,9,10-tetramethyl-
• Tiamulin EP Impurity KQ: What is Tiamulin EP Impurity K Q: What is the CAS Number of Tiamulin EP Impurity K

• Inchi： 1S/C22H34O4/c1-7-20(5)12-17(25)21(6)13(2)8-10-22(11-9-16(24)18(21)22)14(3)19(20)26-15(4)23/h7,13-14,17-19,25H,1,8-12H2,2-6H3
• InChI Key： OZOJWAKLTZBJIF-UHFFFAOYSA-N
• SMILES： C123CCC(C)C(C)(C(O)CC(C=C)(C)C(OC(C)=O)C1C)C2C(=O)CC3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Mutilane diterpenoids

Additional information on Mutilin 11-Acetate

Exploring the Properties and Applications of Mutilin 11-Acetate (CAS No. 31716-11-7)

Mutilin 11-Acetate (CAS No. 31716-11-7) is a semi-synthetic derivative of the naturally occurring diterpene antibiotic pleuromutilin. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the development of novel antimicrobial agents. Researchers and pharmaceutical companies are increasingly interested in Mutilin 11-Acetate derivatives as they offer promising solutions to combat antibiotic-resistant bacterial strains.

The molecular structure of Mutilin 11-Acetate features a tricyclic core with an acetoxy group at position 11, which contributes to its enhanced stability and biological activity compared to its parent compound. This modification has been shown to improve the compound's pharmacokinetic properties, making it a valuable candidate for drug development. Recent studies on Mutilin 11-Acetate mechanism of action reveal that it selectively inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit, a target that differs from many conventional antibiotics.

In the pharmaceutical industry, Mutilin 11-Acetate serves as a crucial intermediate in the synthesis of advanced pleuromutilin-based antibiotics. The growing demand for new antibiotics for resistant bacteria has propelled research into this compound and its derivatives. Current market analysis shows that the global pleuromutilin derivatives market is expected to grow significantly, driven by the increasing prevalence of multidrug-resistant infections and the need for alternative treatment options.

Beyond its antimicrobial applications, Mutilin 11-Acetate has shown potential in veterinary medicine. The compound's effectiveness against common livestock pathogens has made it particularly valuable in developing animal health products. Researchers are exploring its use in treating respiratory infections in swine and poultry, addressing a critical need in the agricultural sector for effective and safe antimicrobial solutions.

The synthesis and production of Mutilin 11-Acetate require specialized expertise in organic chemistry and pharmaceutical manufacturing. The process typically involves the acetylation of pleuromutilin under controlled conditions, followed by purification steps to ensure high purity. Quality control measures for Mutilin 11-Acetate CAS 31716-11-7 include rigorous analytical testing using techniques such as HPLC, NMR, and mass spectrometry to verify identity and purity.

Recent advancements in green chemistry approaches have led to more sustainable methods for producing Mutilin 11-Acetate derivatives. These innovations aim to reduce environmental impact while maintaining high yields and purity standards. The pharmaceutical industry's shift toward greener processes aligns with global sustainability goals and has become a key consideration for researchers working with this compound.

From a regulatory perspective, Mutilin 11-Acetate is subject to standard pharmaceutical compound guidelines. Manufacturers and researchers must comply with Good Manufacturing Practices (GMP) and other relevant regulations when handling this material. The compound's safety profile has been extensively studied, with research focusing on its pharmacokinetics and toxicity to ensure appropriate handling and use in various applications.

The future outlook for Mutilin 11-Acetate appears promising, with ongoing research exploring its potential in combination therapies and novel drug formulations. Scientists are particularly interested in developing Mutilin 11-Acetate-based drugs that can overcome existing resistance mechanisms while minimizing side effects. These developments could significantly impact the treatment of challenging bacterial infections in both human and veterinary medicine.

For researchers and industry professionals seeking high-quality Mutilin 11-Acetate, it's essential to source the compound from reputable suppliers who can provide comprehensive analytical data and documentation. The growing interest in this compound has led to increased availability from specialty chemical providers, though quality and purity remain critical factors when selecting a supplier for research or development purposes.

In conclusion, Mutilin 11-Acetate (CAS No. 31716-11-7) represents an important compound in modern pharmaceutical research, offering significant potential in addressing current challenges in antimicrobial therapy. Its unique properties, combined with the ongoing need for new antibacterial agents, ensure that this compound will remain a focus of scientific investigation and commercial development in the coming years.